Cas no 646055-73-4 (1,7-Diazaspiro[4.4]nonane, 7-(5-phenoxy-3-pyridinyl)-)
![1,7-Diazaspiro[4.4]nonane, 7-(5-phenoxy-3-pyridinyl)- structure](https://ossimg.kuujia.com/scimg/646500/646055-73-4x500.png)
646055-73-4 structure
Product Name:1,7-Diazaspiro[4.4]nonane, 7-(5-phenoxy-3-pyridinyl)-
CAS No:646055-73-4
MF:C18H21N3O
MW:295.378844022751
CID:421759
PubChem ID:11543894
Update Time:2025-04-19
1,7-Diazaspiro[4.4]nonane, 7-(5-phenoxy-3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,7-Diazaspiro[4.4]nonane, 7-(5-phenoxy-3-pyridinyl)-
- 7-(5-phenoxypyridin-3-yl)-1,7-diazaspiro[4.4]nonane
- 646055-73-4
- 7-(5-phenoxy-3-pyridyl)-1,7-diazaspiro[4.4]nonane
- SCHEMBL1556021
- NYXIDUKKGAMMGZ-UHFFFAOYSA-N
- 7-(5-Phenoxy-3-pyridyl)-1,7-diazaspiro[4,4]nonane
- DTXSID50468338
-
- Inchi： 1S/C18H21N3O/c1-2-5-16(6-3-1)22-17-11-15(12-19-13-17)21-10-8-18(14-21)7-4-9-20-18/h1-3,5-6,11-13,20H,4,7-10,14H2
- InChI Key： NYXIDUKKGAMMGZ-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)C1=CN=CC(=C1)N1CCC2(C1)CCCN2
Computed Properties
- Exact Mass: 295.16863
- Monoisotopic Mass: 295.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- PSA: 37.39
1,7-Diazaspiro[4.4]nonane, 7-(5-phenoxy-3-pyridinyl)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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